(Z)-2-(methylsulfonyl)-N-(6-(methylsulfonyl)-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)benzamide
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Description
(Z)-2-(methylsulfonyl)-N-(6-(methylsulfonyl)-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)benzamide is a useful research compound. Its molecular formula is C19H16N2O5S3 and its molecular weight is 448.53. The purity is usually 95%.
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Scientific Research Applications
Sulfonamides in Medicinal Chemistry
Sulfonamides have a pivotal role in clinical medicine, serving as the backbone for various drugs including diuretics, carbonic anhydrase inhibitors (CAIs), antiepileptics, and antipsychotics. Notably, sulfonamide CAIs have been explored for their potential as antiglaucoma agents, targeting specific isoforms of carbonic anhydrase (CA) related to eye diseases. Furthermore, the structural motif of sulfonamides has been incorporated into drugs exhibiting significant antitumor activity, such as apricoxib, a COX2 inhibitor, and pazopanib, a tyrosine kinase inhibitor. These insights highlight the ongoing need for novel sulfonamides in drug development, particularly those that can selectively target CA isoforms for various therapeutic applications (Carta, Scozzafava, & Supuran, 2012).
Benzothiazole Derivatives and Their Pharmacological Significance
Benzothiazole derivatives are recognized for their diverse pharmacological activities, which include antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The benzothiazole structure, being a part of many synthetic and natural bioactive molecules, offers a versatile scaffold for the development of new therapeutic agents. Modifications at specific positions on the benzothiazole ring have led to compounds with enhanced activities, emphasizing the importance of this structural motif in drug discovery and development (Bhat & Belagali, 2020).
Properties
IUPAC Name |
2-methylsulfonyl-N-(6-methylsulfonyl-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16N2O5S3/c1-4-11-21-15-10-9-13(28(2,23)24)12-16(15)27-19(21)20-18(22)14-7-5-6-8-17(14)29(3,25)26/h1,5-10,12H,11H2,2-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UAENOWCXKUXSSX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC2=C(C=C1)N(C(=NC(=O)C3=CC=CC=C3S(=O)(=O)C)S2)CC#C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16N2O5S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
448.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.